Cas no 2228917-16-4 (N-(2-bromo-4-methylphenyl)methyl-N-methylhydroxylamine)

• Product Name: N-(2-bromo-4-methylphenyl)methyl-N-methylhydroxylamine
• CAS No: 2228917-16-4
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 6541502
• PubChem ID: 165858681
• Update Time: 2025-07-20

N-(2-bromo-4-methylphenyl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(2-bromo-4-methylphenyl)methyl-N-methylhydroxylamine
• EN300-1909797
• N-[(2-bromo-4-methylphenyl)methyl]-N-methylhydroxylamine
• 2228917-16-4

• Inchi： 1S/C9H12BrNO/c1-7-3-4-8(6-11(2)12)9(10)5-7/h3-5,12H,6H2,1-2H3
• InChI Key： DKYOCMUPFZXPLJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1CN(C)O

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 23.5Ų

Additional information on N-(2-bromo-4-methylphenyl)methyl-N-methylhydroxylamine

Introduction to N-(2-bromo-4-methylphenyl)methyl-N-methylhydroxylamine (CAS No. 2228917-16-4)

N-(2-bromo-4-methylphenyl)methyl-N-methylhydroxylamine is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2228917-16-4, has garnered significant attention in the field of pharmaceutical research due to its potential applications in the synthesis of bioactive molecules. The presence of both bromine and methyl substituents on the aromatic ring, coupled with the hydroxylamine moiety, makes it a versatile intermediate in organic synthesis.

The compound's molecular structure consists of a phenyl ring substituted at the 2-position with a bromine atom and at the 4-position with a methyl group. The N-(2-bromo-4-methylphenyl)methyl part of the molecule serves as a key pharmacophore, influencing its interactions with biological targets. Additionally, the N-methylhydroxylamine group introduces a polar functional group that can enhance solubility and binding affinity in biological systems. These features make it a valuable building block for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of N-(2-bromo-4-methylphenyl)methyl-N-methylhydroxylamine and its derivatives. Researchers have been investigating its potential role in developing new drugs targeting various diseases, including neurological disorders and inflammatory conditions. The compound's ability to modulate biological pathways makes it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its utility in medicinal chemistry. The bromine substituent allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in drug discovery. These reactions enable the introduction of diverse molecular fragments, expanding the scope of possible derivatives. The hydroxylamine group also provides opportunities for hydrogen bonding interactions, which can be crucial for optimizing binding to biological targets.

Recent studies have highlighted the importance of N-(2-bromo-4-methylphenyl)methyl-N-methylhydroxylamine in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is associated with numerous diseases. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that address these conditions more effectively. The structural features of this compound make it a promising candidate for such applications.

The synthesis of N-(2-bromo-4-methylphenyl)methyl-N-methylhydroxylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include bromination of the aromatic ring, followed by nucleophilic substitution to introduce the hydroxylamine group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance efficiency and selectivity.

The compound's solubility profile is another important consideration in its application as a pharmaceutical intermediate. Its ability to dissolve in both polar and non-polar solvents makes it adaptable for various formulation strategies. This property is particularly valuable in drug development, where compatibility with different delivery systems is essential.

Evaluation of N-(2-bromo-4-methylphenyl)methyl-N-methylhydroxylamine in preclinical studies has revealed promising results regarding its bioactivity and safety profile. In vitro assays have demonstrated its ability to interact with target proteins, suggesting potential therapeutic efficacy. Additionally, preliminary toxicology studies indicate that it exhibits moderate toxicity at higher doses but remains relatively well-tolerated at lower concentrations.

The future direction of research on N-(2-bromo-4-methylphenyl)methyl-N-methylhydroxylamine includes exploring its role in combination therapies. By pairing this compound with other agents that target different pathways, researchers hope to achieve synergistic effects that enhance treatment outcomes. Furthermore, computational modeling techniques are being utilized to predict how modifications to its structure might improve its pharmacological properties.

In conclusion, N-(2-bromo-4-methylphenyl)methyl-N-methylhydroxylamine (CAS No. 2228917-16-4) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules, particularly kinase inhibitors. Ongoing studies continue to uncover new applications and optimize its synthesis and formulation for therapeutic use.